Cas no 34035-03-5 (5-(4-Chlorophenyl)furan-2-carbaldehyde)

• Product Name: 5-(4-Chlorophenyl)furan-2-carbaldehyde
• CAS No: 34035-03-5
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• MDL: MFCD00195947
• CID: 54171
• PubChem ID: 676184
• Update Time: 2025-06-15

5-(4-Chlorophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)furan-2-carbaldehyde
• 5-(4-Chlorophenyl)-2-furaldehyde
• 5-(4-Chlorophenyl)furfural
• 2-FORMYL-5-(4-CHLOROPHENYL)FURAN
• 5-(4-chlorophenyl)-2-furancarboxaldehyde
• 5-(4-chlorophenyl)-2-furancarboxyaldehyde
• 5-(4-Chloro-phenyl)-furan-2-carbaldehyde
• 5-(4-chloro-phenyl)-furan-2-carboxaldehyde
• 5-(p-chlorophenyl)-2-furaldehyde
• 2-Furancarboxaldehyde, 5-(4-chlorophenyl)-
• PubChem4001
• 5-(4-Chlorophenyl)furan-2-carboxaldehyde
• Cambridge id 7179578
• 5-?(4-?Chlorophenyl)?furfural
• 34035-03-5
• SCHEMBL1143469
• J-800057
• J-640055
• 3-(2-Pyridyl)-5,6-bis(4-phenylsulfonicacid)-1,2,4-triazinemonosodiumsaltFerrozine
• AKOS000108203
• 5-(4-Chlorophenyl)furfural, 95%
• A822049
• BB 0222872
• Z56860344
• F0037-9227
• ROJGJNINTRCMBL-UHFFFAOYSA-N
• EN300-17023
• InChI=1/C11H7ClO2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-7
• CHEMBL375867
• SB17932
• CS-0042943
• DTXSID00350254
• 6F-017
• FT-0639150
• J-516231
• SY059170
• C3388
• MFCD00195947
• 5-(4-chlorophenyl)-2-furancarbox aldehyde
• BBL008405
• DB-048551
• STK089506
• ALBB-023562

• MDL： MFCD00195947
• Inchi： 1S/C11H7ClO2/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11/h1-7H
• InChI Key： ROJGJNINTRCMBL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 206.01300
• Monoisotopic Mass: 206.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not available
• Density: 1.282
• Melting Point: 128-131 °C (lit.)
• Boiling Point: 350.7°C at 760 mmHg
• Flash Point: 165.9 °C
• Refractive Index: 1.595
• PSA: 30.21000
• LogP: 3.41250

5-(4-Chlorophenyl)furan-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(4-Chlorophenyl)furan-2-carbaldehyde

Comprehensive Overview of 5-(4-Chlorophenyl)furan-2-carbaldehyde (CAS No. 34035-03-5): Properties, Applications, and Industry Insights

5-(4-Chlorophenyl)furan-2-carbaldehyde (CAS No. 34035-03-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This furan-carbaldehyde derivative features a chlorophenyl substituent, which enhances its reactivity and utility in cross-coupling reactions. With the growing demand for heterocyclic building blocks in drug discovery, this compound has gained significant attention from researchers and industrial chemists alike.

The molecular structure of 5-(4-Chlorophenyl)furan-2-carbaldehyde combines a furan ring with an aldehyde functional group, making it a valuable precursor for synthesizing biologically active molecules. Recent studies highlight its role in developing antimicrobial agents and anticancer scaffolds, aligning with the global focus on green chemistry and sustainable synthesis. Its CAS No. 34035-03-5 serves as a unique identifier in regulatory documentation and commercial catalogs.

In the agrochemical sector, 5-(4-Chlorophenyl)furan-2-carbaldehyde is employed to design crop protection agents, addressing the need for eco-friendly pesticides. The chlorophenyl group contributes to the compound's lipophilicity, improving membrane permeability in target organisms. This property is critical for formulations targeting resistant pest strains, a hot topic in agricultural research.

From a synthetic perspective, the compound's aldehyde functionality enables condensation reactions and nucleophilic additions, facilitating the creation of chiral intermediates for asymmetric catalysis. Its compatibility with microwave-assisted synthesis and flow chemistry techniques positions it as a fit for modern high-throughput screening platforms. These attributes resonate with the industry's shift toward process intensification and cost-effective manufacturing.

Quality control of CAS No. 34035-03-5 involves rigorous HPLC analysis and spectroscopic characterization (IR, NMR, MS) to ensure purity >98%, a standard requirement for GMP-compliant production. Suppliers often provide custom synthesis services to meet diverse R&D needs, reflecting the compound's adaptability in structure-activity relationship (SAR) studies.

Environmental and regulatory considerations for 5-(4-Chlorophenyl)furan-2-carbaldehyde include assessments of its biodegradability and ecotoxicological profile. As regulatory bodies emphasize REACH compliance, manufacturers prioritize waste minimization strategies during production. This aligns with the broader circular economy trend, where green solvents like cyclopentyl methyl ether (CPME) are increasingly used in its synthesis.

Market analysts project steady growth for furan-based chemicals, driven by their applications in electronic materials and photonics. The photophysical properties of 5-(4-Chlorophenyl)furan-2-carbaldehyde derivatives make them candidates for OLED materials, tapping into the booming flexible display industry. Patent literature reveals innovative uses in organic semiconductors, further expanding its commercial potential.

For researchers exploring structure-property relationships, computational tools like DFT calculations help predict the compound's behavior in complex systems. Such approaches reduce experimental iterations, answering the industry's call for AI-driven molecular design. Collaborative platforms now integrate CAS No. 34035-03-5 into virtual compound libraries for drug repurposing studies.

In conclusion, 5-(4-Chlorophenyl)furan-2-carbaldehyde exemplifies the convergence of multidisciplinary chemistry, serving as a nexus between small-molecule therapeutics, advanced materials, and sustainable technologies. Its continued relevance hinges on innovations in catalytic methodologies and digital chemistry tools, ensuring its place in next-generation scientific breakthroughs.